methyl 3-(2,6-dichlorophenyl)-5-[(E)-2-(phenylamino)ethenyl]-1,2-oxazole-4-carboxylate

• IUPAC Name: methyl 5-[(E)-2-anilinoethenyl]-3-(2,6-dichlorophenyl)-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C19H14Cl2N2O3/c1-25-19(24)17-15(10-11-22-12-6-3-2-4-7-12)26-23-18(17)16-13(20)8-5-9-14(16)21/h2-11,22H,1H3/b11-10+
• InChI Key: FZFRIOBUONRQHX-ZHACJKMWSA-N
• Canonical SMILES: COC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)C=CNC3=CC=CC=C3
• Isomeric SMILES: COC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)/C=C/NC3=CC=CC=C3
• Molecular Formula: C19H14Cl2N2O3
• Molecular Weight: 389.2 g/mol
• CAS No.: 338394-29-9

Description

Methyl 3-(2,6-dichlorophenyl)-5-[(E)-2-(phenylamino)ethenyl]-1,2-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C19H14Cl2N2O3 and its molecular weight is 389.23. The purity is usually 95%.
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Scientific Research Applications

Myorelaxant Activity Evaluation

Methyl(ethyl) 4-(dichlorophenyl)-2,7-dimethyl-5-oxo-l,4,5,6,7,8-hexahydroquinoline-3-carboxylates, including compounds structurally related to the mentioned molecule, were synthesized and assessed for their myorelaxant and potassium channel opening activities. The study found that some compounds elicited concentration-dependent relaxation on rabbit gastric fundus smooth muscle strips, indicating potential applications in myorelaxant therapy (Gündüz et al., 2008).

Antimycobacterial Activity

Compounds structurally akin to methyl 3-(2,6-dichlorophenyl)-5-[(E)-2-(phenylamino)ethenyl]-1,2-oxazole-4-carboxylate demonstrated antimycobacterial activity against Mycobacterium fortuitum. This highlights their potential as candidates for developing new classes of antimycobacterial compounds, especially considering their low toxicity profiles (Wojciechowski & Płoszaj, 2020).

Alkylation and Reactivity Studies

The molecule served as an efficient alkylating agent for various aromatic heterocycles. The derived aziridines exhibited interesting chemical reactivity, furthering the understanding of its structural and reactive capabilities, which could have implications in synthetic chemistry (Alves et al., 2000).

Photochemistry and Vibrational Spectroscopy

Methyl 4-chloro-5-phenylisoxazole-3-carboxylate, a similar compound, was synthesized and studied under low temperature conditions using FTIR spectroscopy. The research provided insights into the conformers of such molecules, their energy barriers, and photoisomerization processes, contributing to the field of photochemistry and spectroscopy (Lopes et al., 2011).

Nonlinear Optical Properties

Novel compounds structurally related were synthesized and characterized for their third-order nonlinear optical properties. The study revealed excellent optical limiting behavior at specific wavelengths, indicating potential applications in photonic and optoelectronic devices (Murthy et al., 2013).

Mechanism of Action

Target of Action

GNF-Pf-5469, also known as “methyl 3-(2,6-dichlorophenyl)-5-[(E)-2-(phenylamino)ethenyl]-1,2-oxazole-4-carboxylate” or “methyl 5-(2-anilinovinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate”, is a compound that has been identified as a potential antimalarial drug It is known that the compound has a significant effect on the plasmodium falciparum parasite, which is responsible for malaria .

Mode of Action

Instead, it appears to interact with other targets within the parasite, leading to its death .

Biochemical Pathways

It is known that the compound has a significant impact on the metabolism of the plasmodium falciparum parasite . This suggests that GNF-Pf-5469 may interfere with key metabolic pathways within the parasite, leading to its death.

Pharmacokinetics

It is known that the compound has a potent effect against the plasmodium falciparum parasite

Result of Action

It is known that the compound has a significant effect on the plasmodium falciparum parasite, leading to its death . This suggests that GNF-Pf-5469 may induce changes at the molecular and cellular level that are detrimental to the parasite.

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and may involve binding interactions, enzyme inhibition or activation, and changes in gene expression .

Cellular Effects

It is believed that this compound influences cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is thought to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .

Dosage Effects in Animal Models

The effects of GNF-Pf-5469 vary with different dosages in animal models

Metabolic Pathways

It is likely that this compound interacts with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels .

Transport and Distribution

It is possible that this compound interacts with various transporters or binding proteins, and may have effects on its localization or accumulation .

Subcellular Localization

It is possible that this compound is directed to specific compartments or organelles by targeting signals or post-translational modifications .